Cas no 4094-37-5 (Benzene, 1-methyl-4-[(4-nitrophenyl)sulfonyl]-)

• Product Name: Benzene, 1-methyl-4-[(4-nitrophenyl)sulfonyl]-
• CAS No: 4094-37-5
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• CID: 1512866
• PubChem ID: 363134
• Update Time: 2025-04-21

Benzene, 1-methyl-4-[(4-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(4-nitrophenyl)sulfonylbenzene
• Benzene, 1-methyl-4-[(4-nitrophenyl)sulfonyl]-
• 4-Nitrophenyl 4-methylphenyl sulfone
• 1-(4-METHYLBENZENESULFONYL)-4-NITROBENZENE
• SCHEMBL6577803
• SR-01000391095-1
• NSC627709
• 1-Methyl-4-((4-nitrophenyl)sulfonyl)benzene
• 1-Methyl-4-[(4-nitrophenyl)sulfonyl]benzene
• 1-Methyl-4-[(4-nitrophenyl)sulfonyl]benzene #
• AKOS001590101
• Oprea1_819315
• 4-Nitro-4'-methyldiphenylsulfone
• 1-methyl-4-(4-nitrophenyl)sulfonyl-benzene
• SR-01000391095
• RVHDYDZMDKCAOE-UHFFFAOYSA-N
• NSC-627709
• 4094-37-5
• DTXSID60327043

• Inchi： 1S/C13H11NO4S/c1-10-2-6-12(7-3-10)19(17,18)13-8-4-11(5-9-13)14(15)16/h2-9H,1H3
• InChI Key： RVHDYDZMDKCAOE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 277.04093
• Monoisotopic Mass: 277.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28